1-Methyl-1H-thieno(3,2-d)(1,3)oxazine-2,4-dione

• IUPAC Name: 1-methylthieno[3,2-d][1,3]oxazine-2,4-dione
• InChI: InChI=1S/C7H5NO3S/c1-8-4-2-3-12-5(4)6(9)11-7(8)10/h2-3H,1H3
• InChI Key: ZBOLUTGJASWHGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)OC1=O)SC=C2
• Molecular Formula: C7H5NO3S
• Molecular Weight: 183.19 g/mol

Description

1-Methyl-1H-thieno(3,2-d)(1,3)oxazine-2,4-dione is a useful research compound. Its molecular formula is C7H5NO3S and its molecular weight is 183.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.60 (21.3 mmol) 1H-Thieno(3,2-d)(1,3)oxazine-2,4-dione were dissolved in dried dimethylformamide and cooled to 0° C. 664 mg (27.7 mmol) sodium hydride was slowly added (Argon) and the mixture was stirred for 30 min at 0° C. and 30 min at room temperature. After cooling again to 0° C. 3.93 g (1.73 ml, 27.7 mmol) iodomethane were added. After stirring for 1 h at room temperature 200 ml water were added. The residue was filtrated and washed with water and ethyl ether.

Synthesis routes and methods II

Procedure details